Cas no 2229607-30-9 (2-(3-bromoprop-1-en-2-yl)-5-propylthiophene)

• Product Name: 2-(3-bromoprop-1-en-2-yl)-5-propylthiophene
• CAS No: 2229607-30-9
• MF: C₁₀H₁₃BrS
• MW: 245.179220914841
• CID: 5958441
• PubChem ID: 165658001
• Update Time: 2025-05-26

2-(3-bromoprop-1-en-2-yl)-5-propylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromoprop-1-en-2-yl)-5-propylthiophene
• 2229607-30-9
• EN300-1934022

• Inchi： 1S/C10H13BrS/c1-3-4-9-5-6-10(12-9)8(2)7-11/h5-6H,2-4,7H2,1H3
• InChI Key： VKMXNTZEDIFVSJ-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1=CC=C(CCC)S1

Computed Properties

• Exact Mass: 243.99213g/mol
• Monoisotopic Mass: 243.99213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 28.2Ų

Additional information on 2-(3-bromoprop-1-en-2-yl)-5-propylthiophene

Research Briefing on 2-(3-bromoprop-1-en-2-yl)-5-propylthiophene (CAS: 2229607-30-9) in Chemical Biology and Pharmaceutical Applications

Recent studies on the compound 2-(3-bromoprop-1-en-2-yl)-5-propylthiophene (CAS: 2229607-30-9) have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules and pharmaceutical agents. This thiophene derivative, characterized by its bromoalkenyl and propyl substituents, has garnered attention due to its unique reactivity and potential applications in drug discovery and chemical biology. The following briefing synthesizes the latest research findings, focusing on its synthetic utility, biological activity, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-(3-bromoprop-1-en-2-yl)-5-propylthiophene as a key building block in the synthesis of novel kinase inhibitors. The bromoalkenyl moiety facilitated efficient cross-coupling reactions, enabling the rapid assembly of diverse compound libraries. Researchers reported that derivatives of this compound exhibited promising inhibitory activity against EGFR and VEGFR2, with IC50 values in the low micromolar range. These findings suggest its potential as a scaffold for developing targeted cancer therapies.

In the realm of chemical biology, a recent ACS Chemical Biology publication (2024) explored the compound's utility as a photoaffinity probe. The bromine atom was strategically replaced with a diazirine group, creating a photoreactive analog capable of covalent binding to target proteins. This approach enabled the identification of previously unknown protein-ligand interactions in cellular signaling pathways, providing new insights into drug mechanism of action studies.

From a synthetic chemistry perspective, advances in the preparation of 2-(3-bromoprop-1-en-2-yl)-5-propylthiophene have been reported. A 2023 Organic Process Research & Development article detailed an optimized, scalable synthesis route with improved yield (78%) and purity (>99%). The new protocol employs flow chemistry techniques, addressing previous challenges with exothermic reactions and byproduct formation during the bromination step.

Emerging applications in materials science have also been documented. Research published in Advanced Functional Materials (2024) demonstrated that polymer derivatives incorporating this thiophene compound exhibit interesting optoelectronic properties, with potential applications in organic semiconductors and biosensors. The propyl side chain was found to enhance solubility while maintaining desirable charge transport characteristics.

Safety and toxicological assessments of 2-(3-bromoprop-1-en-2-yl)-5-propylthiophene have progressed, with a recent Chemical Research in Toxicology study (2024) reporting its metabolic pathways in human liver microsomes. The compound showed moderate stability, with glutathione conjugation identified as the primary detoxification route. These findings provide important guidance for future pharmaceutical development efforts involving this scaffold.

In conclusion, 2-(3-bromoprop-1-en-2-yl)-5-propylthiophene (CAS: 2229607-30-9) continues to demonstrate significant potential across multiple research domains. Its versatility as a synthetic intermediate, combined with emerging biological activities and material properties, positions it as a valuable compound for ongoing research. Future directions likely include further exploration of its structure-activity relationships, development of additional derivatives, and translation of these findings into therapeutic or technological applications.